Cas no 62935-32-4 (Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester)
62935-32-4 structure
Product Name:Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester
CAS No:62935-32-4
MF:C12H19F3O4
MW:284.27207493782
CID:428629
PubChem ID:71381794
Update Time:2025-04-19
Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester
- bis(2-methylpropyl) 2-(trifluoromethyl)propanedioate
- 62935-32-4
- Bis(2-methylpropyl) (trifluoromethyl)propanedioate
- DTXSID50804217
-
- Inchi: 1S/C12H19F3O4/c1-7(2)5-18-10(16)9(12(13,14)15)11(17)19-6-8(3)4/h7-9H,5-6H2,1-4H3
- InChI Key: AQWNGHVEYQFBQZ-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)OCC(C)C)C(=O)OCC(C)C)(F)F
Computed Properties
- Exact Mass: 284.12357
- Monoisotopic Mass: 284.12354357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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